Cas no 1855326-65-6 (1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol)
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-1644853
- 1855326-65-6
- 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol
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- Inchi: 1S/C7H14FNO2/c1-7(4-9-5-7)11-3-6(10)2-8/h6,9-10H,2-5H2,1H3
- InChI Key: KFDCLPLJVHFLSX-UHFFFAOYSA-N
- SMILES: FCC(COC1(C)CNC1)O
Computed Properties
- Exact Mass: 163.10085685g/mol
- Monoisotopic Mass: 163.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 41.5Ų
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1644853-0.05g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 0.05g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-0.1g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 0.1g |
$1496.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-0.25g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 0.25g |
$1564.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-0.5g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 0.5g |
$1632.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-1.0g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 1g |
$1701.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-2.5g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 2.5g |
$3332.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-5.0g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 5g |
$4930.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-10.0g |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 10g |
$7312.0 | 2023-06-04 | ||
| Enamine | EN300-1644853-50mg |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1644853-100mg |
1-fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol |
1855326-65-6 | 100mg |
$1119.0 | 2023-09-22 |
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol
Comprehensive Overview of 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol (CAS No. 1855326-65-6)
1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol is a fluorinated organic compound with a unique structural framework, combining a 3-methylazetidine ring and a propan-2-ol backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both fluorine and azetidine moieties enhances its reactivity and bioavailability, making it a valuable candidate for drug discovery and material science applications.
The compound's CAS No. 1855326-65-6 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, focusing on optimizing yield and purity for industrial-scale production. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with the growing demand for targeted therapeutics in oncology and neurology.
In the context of green chemistry, 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol is being evaluated for its environmental footprint. Innovations in catalytic fluorination and solvent-free synthesis aim to reduce waste and energy consumption, addressing sustainability concerns. These advancements resonate with the broader shift toward eco-friendly manufacturing practices, a topic frequently searched in academic and industrial forums.
Another area of interest is the compound's potential in prodrug design. Its ability to act as a bioconjugation linker enables the development of targeted drug delivery systems, a hot topic in precision medicine. This aligns with frequent search queries like "fluorine in drug design" and "azetidine derivatives in pharmaceuticals," reflecting its relevance in cutting-edge research.
From a commercial perspective, 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol is often discussed in supply chain analyses due to its specialty chemical status. Companies emphasize GMP compliance and batch-to-batch consistency to meet regulatory standards, a priority for buyers in the pharmaceutical intermediates market. This focus on quality assurance addresses common user queries about sourcing reliable chemical suppliers.
In summary, 1-Fluoro-3-[(3-methylazetidin-3-yl)oxy]propan-2-ol (CAS No. 1855326-65-6) represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural features and functional versatility continue to inspire innovation across scientific disciplines.
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